Cas no 89541-51-5 (2(1H)-Pyrazinone, 5-(4-aminophenyl)-3-methyl-, hydrobromide)

2(1H)-Pyrazinone, 5-(4-aminophenyl)-3-methyl-, hydrobromide structure
89541-51-5 structure
Product Name:2(1H)-Pyrazinone, 5-(4-aminophenyl)-3-methyl-, hydrobromide
CAS No:89541-51-5
MF:C11H12BrN3O
MW:282.136481285095
CID:597253
PubChem ID:20208651
Update Time:2025-04-19

2(1H)-Pyrazinone, 5-(4-aminophenyl)-3-methyl-, hydrobromide Chemical and Physical Properties

Names and Identifiers

    • 2(1H)-Pyrazinone, 5-(4-aminophenyl)-3-methyl-, hydrobromide
    • 5-(4-aminophenyl)-3-methyl-1H-pyrazin-2-one,hydrobromide
    • 5-(4-Aminophenyl)-3-methylpyrazin-2(1H)-one--hydrogen bromide (1/1)
    • 5-(4-Aminophenyl)-3-methyl-2(1H)-pyrazinone hydrobromide
    • DTXSID40603579
    • BDBBAMOQLGYPTH-UHFFFAOYSA-N
    • 89541-51-5
    • SCHEMBL7300998
    • Inchi: 1S/C11H11N3O.BrH/c1-7-11(15)13-6-10(14-7)8-2-4-9(12)5-3-8;/h2-6H,12H2,1H3,(H,13,15);1H
    • InChI Key: BDBBAMOQLGYPTH-UHFFFAOYSA-N
    • SMILES: Br.O=C1C(C)=NC(=CN1)C1C=CC(=CC=1)N

Computed Properties

  • Exact Mass: 281.01637g/mol
  • Monoisotopic Mass: 281.01637g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 325
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 67.5Ų
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